Cas no 1993362-76-7 (trans-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol)

• Product Name: trans-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol
• CAS No: 1993362-76-7
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5921129
• PubChem ID: 102734326
• Update Time: 2025-06-30

trans-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(3,4-dihydro-1(2H)-quinolinyl)-, (1R,2R)-
• AKOS040823154
• F6545-4638
• trans-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol
• 1993362-76-7
• (1R,2R)-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol

• Inchi： 1S/C14H19NO/c16-14-9-3-8-13(14)15-10-4-6-11-5-1-2-7-12(11)15/h1-2,5,7,13-14,16H,3-4,6,8-10H2/t13-,14-/m1/s1
• InChI Key： QUKWNFUUTBVFCD-ZIAGYGMSSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1N1C2=C(C=CC=C2)CCC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 380.4±35.0 °C(Predicted)
• pka: 14.65±0.40(Predicted)

Additional information on trans-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol

Comprehensive Overview of trans-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol (CAS No. 1993362-76-7)

The compound trans-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol (CAS No. 1993362-76-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its intricate framework, combining a tetrahydroquinoline moiety with a cyclopentanol group, makes it a valuable intermediate for the development of novel pharmaceuticals and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like trans-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol has surged due to their versatility in designing small-molecule therapeutics. This compound's stereochemistry (trans-configuration) plays a critical role in its biological activity, as it influences binding affinity to enzymes or receptors. The tetrahydroquinoline scaffold is a common feature in many FDA-approved drugs, highlighting its pharmacological relevance.

From a synthetic perspective, CAS No. 1993362-76-7 is often explored for its chiral synthesis potential. Chemists employ advanced techniques such as asymmetric catalysis and enantioselective reduction to obtain high-purity forms of this compound. Its cyclopentanol segment also offers opportunities for further derivatization, making it a versatile building block in organic synthesis.

The growing interest in neuroprotective agents and central nervous system (CNS) therapeutics has further elevated the importance of trans-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol. Preliminary studies suggest that derivatives of this compound may exhibit activity against neurodegenerative diseases, aligning with the current focus on Alzheimer's and Parkinson's research. However, extensive clinical validation is still required.

Another hot topic in the scientific community is the role of sustainable chemistry in drug development. Researchers are investigating greener synthetic routes for CAS No. 1993362-76-7, such as catalytic hydrogenation and biocatalysis, to reduce environmental impact. This aligns with the broader industry shift toward green chemistry principles.

In summary, trans-2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol (CAS No. 1993362-76-7) represents a promising compound with multifaceted applications in medicinal chemistry, drug discovery, and organic synthesis. Its structural complexity and potential biological activity make it a subject of ongoing research, particularly in the context of CNS disorders and sustainable synthesis.